Cas no 7259-89-4 (1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester)
7259-89-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester
CAS No:7259-89-4
MF:C12H13NO8
MW:299.233524084091
CID:566437
PubChem ID:81679
Update Time:2025-04-19
1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester
- bis(2-hydroxyethyl) 5-nitrobenzene-1,3-dicarboxylate
- bis(2-hydroxyethyl) 5-nitroisophthalate
- 1,3-Benzenedicarboxylic acid, 5-nitro-, bis(2-hydroxyethyl) ester
- 5-Nitroisophthalic acid, bis(2-hydroxyethyl) ester
- Potassium 1,3-dimethyl 5-sulfoisophthalate
- DTXSID20884364
- Bis-(2-hydroxyethyl)5-nitroisophthalate
- 7259-89-4
- EINECS 230-680-6
- NS00044043
- 1,3-Benzenedicarboxylic acid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester
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- Inchi: 1S/C12H13NO8/c14-1-3-20-11(16)8-5-9(12(17)21-4-2-15)7-10(6-8)13(18)19/h5-7,14-15H,1-4H2
- InChI Key: DVVHFUKYLNIPIH-UHFFFAOYSA-N
- SMILES: O(CCO)C(C1C=C(C=C(C(=O)OCCO)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 299.06409
- Monoisotopic Mass: 299.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 139A^2
- XLogP3: 0.1
Experimental Properties
- Density: 1.459
- Boiling Point: 524.8°C at 760 mmHg
- Flash Point: 271.2°C
- Refractive Index: 1.584
- PSA: 136.2
1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Wan Lab Chip, 2020,20, 4528-4538
7259-89-4 (1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(2-hydroxyethyl) ester) Related Products
- 2702-58-1(Methyl 3,5-dinitrobenzoate)
- 77324-87-9(Methyl 2-methyl-5-nitrobenzoate)
- 5466-84-2(4-Nitrophthalic anhydride)
- 610-93-5(6-Nitrophthalide)
- 13290-96-5(Dimethyl 5-nitroisophthalate)
- 619-50-1(Methyl 4-nitrobenzoate)
- 1955-46-0(Methyl 5-Nitroisophthalate)
- 610-22-0(1,2-Dimethyl 4-nitrophthalate)
- 618-95-1(Methyl 3-nitrobenzoate)
- 99-77-4(ethyl-P-nitrobenzoate)
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